
Physical and chemical properties of Dimethyl
2,5-dibromoterephthalate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl 2,5-dibromoterephthalate

Cat. No.: B095764 Get Quote

An In-Depth Technical Guide to Dimethyl 2,5-
dibromoterephthalate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Dimethyl 2,5-dibromoterephthalate, a versatile building block in materials

science and pharmaceutical development. This document details its key characteristics,

spectral data, and relevant experimental protocols, presented in a clear and accessible format

for laboratory and research applications.

Core Physical and Chemical Properties
Dimethyl 2,5-dibromoterephthalate is a white to off-white solid organic compound. Its

structure, featuring a benzene ring substituted with two bromine atoms and two methyl ester

groups, makes it a valuable intermediate in a variety of chemical syntheses.[1]
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Property Value Reference(s)

Molecular Formula C₁₀H₈Br₂O₄ [2][3]

Molecular Weight 351.98 g/mol [4]

CAS Number 18014-00-1 [2][3]

Appearance White to off-white solid/powder [5]

Melting Point 134-137 °C, 148.6 °C [2][4]

Boiling Point 362.0 ± 37.0 °C (Predicted) [5]

Density 1.781 ± 0.06 g/cm³ (Predicted) [5]

Solubility Profile
Qualitative assessments indicate that Dimethyl 2,5-dibromoterephthalate is soluble in

various common organic solvents. Due to its polar functional groups and halogen substituents,

it is expected to be soluble in polar aprotic solvents. A comprehensive, quantitative solubility

analysis in various solvents is crucial for its application in solution-based reactions and

purifications.

Solvent Qualitative Solubility

Methanol Soluble (used for recrystallization)

Ethanol Soluble (used for recrystallization)

Diethyl Ether (Et₂O) Soluble (used for extraction)

Ethyl Acetate (EtOAc) Soluble (used for extraction)

Spectral Data
¹H NMR Spectroscopy
The proton NMR spectrum of Dimethyl 2,5-dibromoterephthalate is characterized by two

distinct singlets, corresponding to the aromatic protons and the methyl ester protons.
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Chemical
Shift (δ)

Multiplicity Integration Assignment Solvent
Reference(s
)

8.06 ppm singlet 2H
Aromatic (C-

H)
CDCl₃ [2]

3.96 ppm singlet 6H
Methyl (O-

CH₃)
CDCl₃ [2]

8.01 ppm singlet 2H
Aromatic (C-

H)
DMSO-d₆ [2]

¹³C NMR Spectroscopy
The carbon NMR spectrum provides further structural confirmation, showing distinct signals for

the carbonyl carbons, the aromatic carbons, and the methyl carbons.

Chemical Shift (δ) Assignment

~165-170 ppm Carbonyl (C=O)

~125-150 ppm Aromatic (C-Br, C-C)

~50-65 ppm Methyl (O-CH₃)

Infrared (IR) Spectroscopy
The IR spectrum of Dimethyl 2,5-dibromoterephthalate displays characteristic absorption

bands corresponding to its functional groups.

Wavenumber (cm⁻¹) Functional Group

~3100-3000 cm⁻¹ Aromatic C-H Stretch

~1750-1715 cm⁻¹ Ester C=O Stretch

~1250-1000 cm⁻¹ C-O Stretch

~800-600 cm⁻¹ C-Br Stretch
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Key Experimental Protocols
Dimethyl 2,5-dibromoterephthalate is a key reactant in several important organic

transformations, including the synthesis of metal-organic frameworks (MOFs) and Suzuki-

Miyaura cross-coupling reactions.

Synthesis of Dimethyl 2,5-dibromoterephthalate
A common synthetic route involves the esterification of 2,5-dibromoterephthalic acid.

Materials:

2,5-dibromoterephthalic acid

Methanol

Thionyl chloride

Diethyl ether (Et₂O)

Saturated sodium bicarbonate (NaHCO₃) solution

Magnesium sulfate (MgSO₄)

Procedure:

Dissolve 2,5-dibromoterephthalic acid in methanol and bring the solution to reflux.[2]

Slowly add thionyl chloride to the refluxing solution and continue to reflux for 12 hours.[2]

Cool the reaction mixture to room temperature and carefully add water.[2]

Extract the aqueous mixture with diethyl ether.[2]

Combine the organic layers and wash with saturated sodium bicarbonate solution.[2]

Dry the organic layer over magnesium sulfate and concentrate under reduced pressure.[2]

Recrystallize the resulting solid from methanol to yield the pure product.[2]
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Synthesis of Dimethyl 2,5-dibromoterephthalate.

Application in Suzuki-Miyaura Cross-Coupling
Dimethyl 2,5-dibromoterephthalate serves as an excellent substrate in palladium-catalyzed

Suzuki-Miyaura cross-coupling reactions to form C-C bonds, a cornerstone of modern drug

discovery and materials science.

General Protocol:

In a reaction vessel, combine Dimethyl 2,5-dibromoterephthalate, an appropriate

arylboronic acid, a palladium catalyst (e.g., Pd(PPh₃)₄), and a base (e.g., K₂CO₃).

Purge the vessel with an inert gas (e.g., argon or nitrogen).

Add a degassed solvent system (e.g., a mixture of toluene and water).

Heat the reaction mixture with stirring for a specified time, monitoring the reaction progress

by TLC or LC-MS.

Upon completion, cool the reaction to room temperature and perform an aqueous workup.

Extract the product with an organic solvent, dry the organic layer, and concentrate.

Purify the crude product by column chromatography.

Dimethyl 2,5-dibromoterephthalate
+ Arylboronic Acid

+ Pd Catalyst + Base

Inert Atmosphere
+ Degassed Solvent Heat and Stir Monitor Progress

(TLC/LC-MS)
Aqueous Workup

& Extraction
 Reaction Complete Column Chromatography Coupled Product
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General workflow for Suzuki-Miyaura cross-coupling.

Use in Metal-Organic Framework (MOF) Synthesis
The rigid structure and difunctional nature of the terephthalate core make this compound an

ideal organic linker for the synthesis of Metal-Organic Frameworks (MOFs). These porous

materials have applications in gas storage, catalysis, and drug delivery.

Logical Relationship in MOF Synthesis:

Dimethyl 2,5-dibromoterephthalate
(Organic Linker)

Solvothermal or
Hydrothermal Reaction

Metal Salt
(e.g., Zinc, Copper)

Solvent
(e.g., DMF)

Porous MOF Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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